1-(diphenylacetyl)-4-(3-phenyl-2-propen-1-yl)piperazine

• IUPAC Name: 2,2-diphenyl-1-[4-[(E)-3-phenylprop-2-enyl]piperazin-1-yl]ethanone
• InChI: InChI=1S/C27H28N2O/c30-27(26(24-14-6-2-7-15-24)25-16-8-3-9-17-25)29-21-19-28(20-22-29)18-10-13-23-11-4-1-5-12-23/h1-17,26H,18-22H2/b13-10+
• InChI Key: KKLUWNBNMGQBKI-JLHYYAGUSA-N
• Canonical SMILES: C1CN(CCN1CC=CC2=CC=CC=C2)C(=O)C(C3=CC=CC=C3)C4=CC=CC=C4
• Isomeric SMILES: C1CN(CCN1C/C=C/C2=CC=CC=C2)C(=O)C(C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C27H28N2O
• Molecular Weight: 396.5 g/mol

Description

1-(diphenylacetyl)-4-(3-phenyl-2-propen-1-yl)piperazine, also known as DAPP, is a chemical compound that belongs to the family of piperazines. It was first synthesized in the 1970s and has since been studied for its potential applications in scientific research. DAPP has been found to exhibit unique biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

1-(diphenylacetyl)-4-(3-phenyl-2-propen-1-yl)piperazine's mechanism of action is not fully understood, but it is believed to act as a partial agonist for dopamine receptors. It has been shown to increase dopamine release in the brain and has been found to have similar effects to other dopamine agonists such as amphetamine and cocaine.
Biochemical and Physiological Effects:
This compound has been found to exhibit unique biochemical and physiological effects. It has been shown to increase locomotor activity in rodents and has been found to have anxiolytic and antidepressant effects. This compound has also been shown to increase heart rate and blood pressure in rats, suggesting that it may have cardiovascular effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(diphenylacetyl)-4-(3-phenyl-2-propen-1-yl)piperazine in lab experiments is its high affinity for dopamine receptors, which makes it a useful tool for studying the mechanisms of dopamine receptor activation. However, one of the limitations of using this compound is its potential toxicity. Studies have shown that high doses of this compound can cause neurotoxicity in rats, which may limit its use in certain experiments.

Future Directions

There are several future directions for research involving 1-(diphenylacetyl)-4-(3-phenyl-2-propen-1-yl)piperazine. One area of research is the development of new dopamine agonists based on the structure of this compound. Another area of research is the investigation of this compound's potential use as a treatment for psychiatric disorders such as depression and anxiety. Additionally, further studies are needed to better understand this compound's mechanism of action and its potential toxicity.

Synthesis Methods

The synthesis of 1-(diphenylacetyl)-4-(3-phenyl-2-propen-1-yl)piperazine involves the reaction of diphenylacetonitrile with 3-phenyl-2-propen-1-amine in the presence of a reducing agent such as lithium aluminum hydride. The resulting product is then treated with hydrochloric acid to obtain this compound in its hydrochloride salt form. This synthesis method has been well-established and has been used in various studies involving this compound.

Scientific Research Applications

1-(diphenylacetyl)-4-(3-phenyl-2-propen-1-yl)piperazine has been studied for its potential applications in various scientific research fields. One of the most significant areas of research involving this compound is its potential use as a ligand for dopamine receptors. Studies have shown that this compound has a high affinity for dopamine receptors and can be used to study the mechanisms of dopamine receptor activation.